7-Chloro-2-cyclopropylimidazo[1,2-a]pyridine

• IUPAC Name: 7-chloro-2-cyclopropylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C10H9ClN2/c11-8-3-4-13-6-9(7-1-2-7)12-10(13)5-8/h3-7H,1-2H2
• InChI Key: RFUDOWPPICYQPP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN3C=CC(=CC3=N2)Cl
• Molecular Formula: C10H9ClN2
• Molecular Weight: 192.64 g/mol
• CAS No.: 1896353-47-1

Description

7-Chloro-2-cyclopropylimidazo[1,2-a]pyridine is a chemical compound that belongs to the imidazopyridine family. It has a molecular formula of C10H9ClN2 and a molecular weight of 192.64 g/mol.

Synthesis Analysis

The synthesis of this compound involves the reaction of 2-Bromo-7-chloroimidazo[1,2-a]pyridine with potassium cyclopropyltrifluoroborate and chloro[(di(l-adamantyl)-N-butylphosphine)-2-(2-aminobiphenyl)] palladium(II). Another method involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines, the class of compounds to which this compound belongs, can be functionalized through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

7-Chloro-2-cyclopropylimidazo[1,2-a]pyridine and related compounds have been a subject of interest in both medicinal chemistry and materials chemistry. These compounds, including pyrido[1,2-a]benzimidazoles, exhibit properties such as DNA intercalation and fluorescence, making them significant in various applications. For instance, Rifaximin, an antibiotic drug, contains this heteroaromatic core (Masters et al., 2011).

Chemical Synthesis and Functionalization

The synthesis of these compounds often involves processes like the copper-catalyzed amination, as well as innovative methodologies like microwave-assisted bifunctionalization, which facilitate the introduction of diverse functional groups (Marie et al., 2012). Such advancements in synthetic methodologies contribute significantly to the structural diversification of these compounds, enhancing their applicability in various research areas.

Application in Drug Discovery and Development

The structural complexity and diversity of imidazo[1,2-a]pyridine derivatives, including those with the this compound structure, make them valuable in drug discovery. They have been utilized in the synthesis of antiherpetics, showcasing their potential in developing novel therapeutic agents (Johns et al., 2003). Similarly, their use in generating antiproliferative agents for cancer treatment further illustrates their importance in medicinal chemistry (Almeida et al., 2018).

Future Directions

Imidazo[1,2-a]pyridines, including 7-Chloro-2-cyclopropylimidazo[1,2-a]pyridine, have a wide range of applications in medicinal chemistry and are recognized as a “drug prejudice” scaffold. They are useful in the development of new drugs, particularly for the treatment of tuberculosis. Future research may focus on the development of novel imidazo[1,2-a]pyridine analogues with enhanced anti-inflammatory activities and minimum toxicity.